![molecular formula C20H18N6O2S B2418594 3-(1-(3-(1H-pyrazol-1-yl)benzoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one CAS No. 2034558-50-2](/img/structure/B2418594.png)
3-(1-(3-(1H-pyrazol-1-yl)benzoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-(3-(1H-pyrazol-1-yl)benzoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Researchers have developed a series of compounds incorporating pyrazole, piperidine, and triazine moieties, which have shown certain insecticidal and fungicidal activities. For example, compounds with similar structures have demonstrated a mortality rate of 70% towards Mythimna separata Walker at a concentration of 200 mg/L. Additionally, some compounds exhibited favorable fungicidal activities, particularly against Physalospora piricola, suggesting these compounds could serve as new fungicidal leading structures for further investigation (Zhang et al., 2019).
Molecular Structure Investigations
Molecular structure investigations have been carried out on compounds incorporating pyrazole, piperidine, and aniline moieties, with X-ray crystallography and DFT calculations. These studies provide insights into the intermolecular interactions controlling molecular packing, which is crucial for understanding the compound's properties and potential applications. The investigations highlighted the importance of H...H, N...H, and H...C contacts in determining the structural configuration of these compounds (Shawish et al., 2021).
Antiviral Activities
Research into benzamide-based 5-aminopyrazoles and their fused heterocycles has uncovered significant antiviral activities against the H5N1 subtype of the influenza A virus. Among the synthesized compounds, several exhibited substantial viral reduction, indicating their potential as antiviral agents. This highlights the possible applications of similar compounds in developing treatments for viral infections (Hebishy et al., 2020).
Antimicrobial Activity
Novel pyrazolyl-s-triazine derivatives have been synthesized and tested for their antimicrobial and antifungal activity. These studies are foundational for developing new antimicrobial agents, as some of the compounds showed promising activity against various microorganisms. This research underscores the potential of such compounds in addressing resistant microbial strains and enhancing the arsenal of antimicrobial and antifungal agents (Sharma et al., 2017).
properties
IUPAC Name |
3-[1-(3-pyrazol-1-ylbenzoyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O2S/c27-19(14-3-1-4-16(13-14)25-9-2-8-21-25)24-10-5-15(6-11-24)26-20(28)18-17(22-23-26)7-12-29-18/h1-4,7-9,12-13,15H,5-6,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFSGAUQVRXJHKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=C(C=CS3)N=N2)C(=O)C4=CC(=CC=C4)N5C=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.